Cas no 291-71-4 (1H-Phosphepin)
1H-Phosphepin structure
Product Name:1H-Phosphepin
1H-Phosphepin Chemical and Physical Properties
Names and Identifiers
-
- 1H-Phosphepin
- 1H-phosphepine
- 291-71-4
- phosphepine
- DTXSID60590952
- SCHEMBL17937926
-
- Inchi： 1S/C6H7P/c1-2-4-6-7-5-3-1/h1-7H
- InChI Key： GBMBLXQWVALWHS-UHFFFAOYSA-N
- SMILES： P1C=CC=CC=C1
Computed Properties
- Exact Mass: 110.02861
- Monoisotopic Mass: 110.028537221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1H-Phosphepin Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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